Cas no 4097-88-5 (N1-(2-Aminoethyl)-N1-Methylethane-1,2-Diamine)

N1-(2-Aminoethyl)-N1-Methylethane-1,2-Diamine is a polyfunctional amine compound characterized by its branched structure and multiple reactive amine groups. This molecule is particularly useful in organic synthesis and coordination chemistry due to its ability to act as a versatile ligand, forming stable complexes with transition metals. Its primary and secondary amine functionalities enable selective reactivity in crosslinking applications, making it valuable in polymer chemistry and surface modification processes. The compound’s structural flexibility and chelating properties also lend utility in catalysis and material science. High purity grades ensure consistent performance in specialized industrial and research applications.

N1-(2-Aminoethyl)-N1-Methylethane-1,2-Diamine structure

4097-88-5 structure

Product Name:N1-(2-Aminoethyl)-N1-Methylethane-1,2-Diamine

CAS No:4097-88-5

MF:C₅H₁₅N₃

MW:117.192700624466

MDL:MFCD00198039

CID:324992

PubChem ID:87573052

Update Time:2025-05-19

N1-(2-Aminoethyl)-N1-Methylethane-1,2-Diamine Chemical and Physical Properties

Names and Identifiers

- 1,2-Ethanediamine,N1-(2-aminoethyl)-N1-methyl-
- 2,2'-Diamino-N-methyldiethylamine
- N'-(2-aminoethyl)-N'-methylethane-1,2-diamine
- 1,2-ethanediamine-N-(2-aminoethyl)-N-methyl
- 1,5-diamino-3-methyl-3-azapentane
- AC1L8P2D
- BP-20536
- HYSQEYLBJYFNMH-UHFFFAOYSA-
- N-(2-aminoethyl)-N-methyl-1,2-ethanediamine
- N-(2-Aminoethyl)-N-methylethylenediami
- N-(2-aminoethyl)-N-methylethylenediamine
- N,N-Bis(2-aminoethyl)methylamine
- N1-(2-aminoethyl)-N1-methylethane-1,2-diamine
- N'-methyl-2,2'-diaminodiethylamine
- N-Methyl-2,2'-diaminodiethylamine
- bis(2-aminoethyl)(methyl)amine
- 4097-88-5
- DTXSID00330531
- n-methyl-2,2'-diaminodiethyl amine
- E10179
- 4-Methyldiethylenetriamine
- BP-24268
- CS-0151248
- N-(2-aminoethyl)-N-methylethane-1,2-diamine
- InChI=1/C5H15N3/c1-8(4-2-6)5-3-7/h2-7H2,1H3
- M1085
- FT-0650977
- MFCD00198039
- SB75465
- 1,2-Ethanediamine, N-(2-aminoethyl)-N-methyl-
- AS-46685
- SCHEMBL15075
- AKOS009159211
- N1-(2-Aminoethyl)-N1-Methylethane-1,2-Diamine
- MDL： MFCD00198039
- Inchi： 1S/C5H15N3/c1-8(4-2-6)5-3-7/h2-7H2,1H3
- InChI Key： HYSQEYLBJYFNMH-UHFFFAOYSA-N
- SMILES： N(C)(CCN)CCN

Computed Properties

Exact Mass: 117.12675
Monoisotopic Mass: 117.127
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 4
Complexity: 40.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.3A^2
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Density: 0,91 g/cm3
Boiling Point: 84°C/14mmHg(lit.)
Flash Point: 84°C
Refractive Index: 1.4690-1.4720
PSA: 55.28

N1-(2-Aminoethyl)-N1-Methylethane-1,2-Diamine Security Information

Symbol:
Prompt：dangerous
Hazard Statement： H227-H314
Warning Statement： P210-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P403+P235-P405-P501
Hazardous Material transportation number：UN 2735
Hazard Category Code： 34
Safety Instruction： 26-36/37/39
Risk Phrases：34
Packing Group：III
HazardClass：8
PackingGroup：II

N1-(2-Aminoethyl)-N1-Methylethane-1,2-Diamine Pricemore >>

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